Decanoic acid, 10-amino-, methyl ester CAS 106590-42-5 chemical properties
Decanoic acid, 10-amino-, methyl ester CAS 106590-42-5 chemical properties
Decanoic acid, 10-amino-, methyl ester (CAS 106590-42-5): A Comprehensive Technical Guide on Properties, Synthesis, and Applications in Advanced Therapeutics
Executive Summary
Decanoic acid, 10-amino-, methyl ester (commonly referred to as Methyl 10-aminodecanoate) is a highly versatile bifunctional aliphatic compound. Characterized by an amino group and a methyl ester separated by a flexible 9-carbon hydrophobic chain, this molecule has become a cornerstone building block in modern medicinal chemistry[1]. It is extensively utilized as an aliphatic linker in Proteolysis Targeting Chimeras (PROTACs)[2], a hydrophobic anchor in Toll-like receptor (TLR) agonists[3], and a precursor in the synthesis of lipid nanoparticles (LNPs) and biodegradable polymers. This whitepaper provides a deep-dive into its physicochemical properties, mechanistic roles in drug design, and field-proven synthetic protocols.
Molecular Architecture and Physicochemical Profile
The utility of Methyl 10-aminodecanoate stems directly from its molecular architecture. The 10-carbon backbone provides a specific degree of lipophilicity and spatial distance (~12–15 Ångströms when fully extended) that is critical for bridging two distinct pharmacophores without inducing severe steric clashes.
Table 1: Quantitative Physicochemical Properties [1]
| Property | Value / Description |
| Chemical Name | Decanoic acid, 10-amino-, methyl ester |
| Synonyms | Methyl 10-aminodecanoate |
| CAS Registry Number | 106590-42-5 |
| Molecular Formula | C11H23NO2 |
| Molecular Weight | 201.31 g/mol |
| Appearance | Clear liquid to low-melting yellow amorphous solid |
| Boiling Point | ~200 °C |
| Melting Point | ~20 °C (Varies based on purity/salt form) |
| Solubility | Soluble in EtOH, DMF, DCM, THF; limited in water |
| Stability | Stable under standard conditions; ester is sensitive to aqueous hydrolysis |
Note: In synthetic workflows, the compound is frequently handled as a hydrochloride salt (CAS 150840-94-1) to prevent spontaneous intermolecular amidation (polymerization) and to increase shelf-life.
Mechanistic Role in Advanced Therapeutics
Aliphatic Linkers in PROTAC Engineering
In the design of PROTACs, the linker is not merely a passive structural bridge; its length, flexibility, and composition dictate the thermodynamics of the ternary complex formed between the target protein of interest (POI), the PROTAC, and the E3 ligase[2]. Methyl 10-aminodecanoate provides a highly flexible, purely hydrophobic aliphatic chain. Unlike PEG-based linkers which can interact with solvent water molecules and alter the entropy of ternary complex formation, the straight-chain alkane minimizes polar surface area, which can enhance cell permeability for specific highly polar warheads.
Hydrophobic Anchors in TLR1/TLR2 Agonists
In immunotherapy, synthetic agonists of the human Toll-like receptors (such as Diprovocims) rely heavily on precise lipid chain lengths to anchor into the hydrophobic binding pockets of TLR1 and TLR2. Research demonstrates that coupling complex carboxylic acid pharmacophores to Methyl 10-aminodecanoate yields highly potent innate immune activators[3]. Causality in Design: The 10-carbon chain length is optimal because it mimics the endogenous diacyl/triacyl lipopeptides that naturally bind these receptors. Chains shorter than 8 carbons fail to fully engage the hydrophobic pocket, while chains longer than 12 carbons can lead to compound aggregation in aqueous biological assays, artificially reducing observed efficacy[3].
Validated Synthetic Workflows
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating the chemical causality behind each procedural step.
Anhydrous Esterification Protocol
The synthesis of Methyl 10-aminodecanoate from 10-aminodecanoic acid requires the esterification of the carboxylic acid without oxidizing or degrading the primary amine.
Rationale: Esterification is an equilibrium reaction. Using aqueous HCl as a catalyst introduces water, which pushes the equilibrium toward the starting materials. Instead, reacting acetyl chloride (or thionyl chloride) with anhydrous methanol generates anhydrous HCl in situ, driving the reaction to >89% yield by strictly excluding water[4],[5].
Step-by-Step Methodology:
-
Preparation: Suspend 10-aminodecanoic acid (1.0 equiv, e.g., 9.61 mmol) in anhydrous Methanol (0.3 M to 0.5 M concentration) under an inert N2 atmosphere at 0 °C[4].
-
Catalyst Generation: Dropwise add freshly distilled acetyl chloride (2.5 equiv) or thionyl chloride (1.6 equiv) to the stirring suspension[4],[5]. Causality: The exothermic reaction between the chloride and methanol generates anhydrous HCl and methyl acetate/SO2, providing the acidic environment needed for esterification.
-
Reflux: Heat the reaction mixture to reflux (approx. 65 °C) for 2 to 3 hours[4],[5].
-
Validation (TLC): Monitor the consumption of the starting material via TLC (Ninhydrin stain is highly effective for visualizing the primary amine).
-
Workup: Concentrate the mixture under reduced pressure to remove methanol and excess HCl. Redissolve the crude residue in Ethyl Acetate (EtOAc) and wash with saturated aqueous NaHCO3 to neutralize trace acid[5].
-
Isolation: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate to yield Methyl 10-aminodecanoate as a yellow amorphous solid or clear oil[5].
Fig 1: Anhydrous esterification workflow of 10-aminodecanoic acid to methyl 10-aminodecanoate.
Amide Coupling Workflow for Conjugation
When utilizing Methyl 10-aminodecanoate as a linker, it must be coupled to a target carboxylic acid (e.g., a PROTAC warhead or TLR agonist precursor).
Rationale: Standard coupling agents like DCC can lead to racemization of sensitive stereocenters in complex pharmacophores. Using EDCI·HCl in combination with HOAt and 2,6-lutidine provides a mild, highly efficient coupling environment[3]. HOAt is superior to HOBt because the nitrogen atom in its pyridine ring provides a neighboring-group effect that accelerates the formation of the active ester and minimizes epimerization.
Step-by-Step Methodology:
-
Activation: Dissolve the target carboxylic acid (1.0 equiv), Methyl 10-aminodecanoate hydrochloride (1.5 equiv), and HOAt (1.2 equiv) in anhydrous DMF (0.05 M)[3].
-
Base Addition: Add 2,6-lutidine (5.0 equiv) and cool the solution to 0 °C. Causality: 2,6-lutidine is a sterically hindered, mild base that neutralizes the hydrochloride salt of the amine without stripping alpha-protons from the carboxylic acid, thus preventing racemization.
-
Coupling: Add EDCI·HCl (1.5 equiv) in one portion. Stir at 0 °C for 30 minutes, then warm to room temperature and stir for 3 hours[3].
-
Quenching & Extraction: Quench with 1 N aqueous HCl, dilute with H2O, and extract with EtOAc (3x).
-
Purification: Dry the combined organic layers over Na2SO4, concentrate, and purify via flash chromatography (SiO2, typically a MeOH/CH2Cl2 gradient) to isolate the conjugated product[3].
Fig 2: Logical assembly workflow of a PROTAC molecule utilizing an aliphatic linker.
Conclusion
Decanoic acid, 10-amino-, methyl ester (CAS 106590-42-5) is a structurally simple yet highly impactful molecule in drug discovery. By understanding the causality behind its physical dimensions—specifically the hydrophobic 10-carbon spacing—and mastering the anhydrous synthetic workflows required for its manipulation, researchers can effectively leverage this compound to engineer next-generation PROTACs, immune modulators, and lipid-based delivery systems.
References
-
ChemRxiv. Targeting CYP4A11: Discovery of Isocyanide-Containing Inhibitors for Triple-Negative Breast Cancer. Available at: [Link]
-
Journal of Medicinal Chemistry (ACS Publications). Next-Generation Diprovocims with Potent Human and Murine TLR1/TLR2 Agonist Activity That Activate the Innate and Adaptive Immune Response. Available at:[Link]
